Cas no 561000-14-4 (1H-Imidazolium, 1,1'-[1,8-anthracenediylbis(methylene)]bis[3-butyl-)

• Product Name: 1H-Imidazolium, 1,1'-[1,8-anthracenediylbis(methylene)]bis[3-butyl-
• CAS No: 561000-14-4
• MF: C₃₀H₄₀N₄
• MW: 456.665407180786
• CID: 349804
• PubChem ID: 71444843
• Update Time: 2025-04-19

1H-Imidazolium, 1,1'-[1,8-anthracenediylbis(methylene)]bis[3-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,1'-[1,8-anthracenediylbis(methylene)]bis[3-butyl-
• 3-butyl-1-[[8-[(3-butyl-1,2-dihydroimidazol-1-ium-1-yl)methyl]anthracen-1-yl]methyl]-1,2-dihydroimidazol-1-ium
• 1,1'-[Anthracene-1,8-diylbis(methylene)]bis(3-butyl-2,3-dihydro-1H-imidazol-1-ium)
• 561000-14-4
• DTXSID60853594

• Inchi： 1S/C30H38N4/c1-3-5-13-31-15-17-33(23-31)21-27-11-7-9-25-19-26-10-8-12-28(30(26)20-29(25)27)22-34-18-16-32(24-34)14-6-4-2/h7-12,15-20H,3-6,13-14,21-24H2,1-2H3/p+2
• InChI Key： HMQKHGGFXNRPPC-UHFFFAOYSA-P
• SMILES： [NH+]1(C=CN(CCCC)C1)CC1=CC=CC2=CC3=CC=CC(=C3C=C12)C[NH+]1C=CN(CCCC)C1

Computed Properties

• Exact Mass: 456.3256
• Monoisotopic Mass: 456.32529729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 15.4Ų

Experimental Properties

• PSA: 15.36